(5R,5aR,8aR,9S)-9-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]-5-(4-hydroxy-3,5-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one

• IUPAC Name: (5R,5aR,8aR,9S)-9-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]-5-(4-hydroxy-3,5-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one
• InChI: InChI=1S/C28H36N2O7/c1-29(2)8-9-30(3)7-6-17-18-12-21-22(37-15-36-21)13-19(18)25(26-20(17)14-35-28(26)32)16-10-23(33-4)27(31)24(11-16)34-5/h10-13,17,20,25-26,31H,6-9,14-15H2,1-5H3/t17-,20-,25-,26+/m1/s1
• InChI Key: KLCCMMSKRMSMKI-QVNMXXJYSA-N
• Canonical SMILES: CN(C)CCN(C)CCC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
• Isomeric SMILES: CN(C)CCN(C)CC[C@H]1[C@H]2COC(=O)[C@@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
• Molecular Formula: C28H36N2O7
• DSSTOX Substance ID: DTXSID10933355
• Molecular Weight: 512.6 g/mol
• CAS RN: 148262-19-5

Description

TOP-53 is a furonaphthodioxole that is 4'-demethyldeoxypodophyllotoxin which is substituted at position 4 of the C-ring by a 2-{[2-(dimethylamino)ethyl](methyl)amino}ethyl group. While structurally related to etoposide, TOP-53 is significantly more toxic to non-small cell lung cancer cells, more active at generating chromosomal breaks, and displays improved cellular uptake and pharmacokinetics in animal lung tissues. It has a role as an EC 5.99.1.3 [DNA topoisomerase (ATP-hydrolysing)] inhibitor and an antineoplastic agent. It is a furonaphthodioxole, an organic heterotetracyclic compound, a tertiary amino compound, a member of phenols and a gamma-lactone.

Scientific Research Applications

Chemical Synthesis and Development

(5R,5aR,8aR,9S)-9-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]-5-(4-hydroxy-3,5-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one, as a complex chemical entity, has been a subject of interest in chemical synthesis and development. It has been involved in processes like large-scale synthesis and prototype development for pharmaceuticals, as illustrated in the study by Kucerovy et al. (1997) which discusses the development of a prototype process for the preparation of a similar compound for potential treatment in various disorders and cancer (Kucerovy et al., 1997).

Role in Synthesizing Heterocyclic Compounds

This compound has also played a role in synthesizing novel heterocyclic compounds. For instance, Abu‐Hashem et al. (2020) described the synthesis of new chemical structures with potential inhibitory activities on cyclooxygenase-1/2 and analgesic and anti-inflammatory activities. The study underlines the compound's utility in creating heterocyclic compounds with potential pharmacological benefits (Abu‐Hashem et al., 2020).

Medicinal Chemistry Research

The complex molecule is also of interest in medicinal chemistry. The work by Deady et al. (2003) on carboxamide derivatives of benzo[b][1,6]naphthyridines, which include a similar compound, demonstrated potent cytotoxicity against various cancer cell lines, highlighting its significance in the development of new therapeutic agents (Deady et al., 2003).

Natural Product Chemistry

In natural product chemistry, compounds like this are derived from various sources and evaluated for their pharmacological activities. Makkar and Chakraborty (2018) isolated furanyl compounds from red seaweed with structures similar to our compound of interest, demonstrating significant anti-inflammatory, antioxidative, anti-diabetic, and ACE-I inhibitory activities. This research underscores the potential of such compounds in developing new natural product-based therapeutics (Makkar & Chakraborty, 2018).